3-Quinolinecarbonitrile, 4-chloro-1,2-dihydro-1-methyl-2-oxo-

• IUPAC Name: 4-chloro-1-methyl-2-oxoquinoline-3-carbonitrile
• InChI: InChI=1S/C11H7ClN2O/c1-14-9-5-3-2-4-7(9)10(12)8(6-13)11(14)15/h2-5H,1H3
• InChI Key: QWNQPEVIEDNHKA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=C(C1=O)C#N)Cl
• Molecular Formula: C11H7ClN2O
• DSSTOX Substance ID: DTXSID40382938
• Molecular Weight: 218.64 g/mol
• CAS RN: 150617-68-8

Description

3-Quinolinecarbonitrile, 4-chloro-1,2-dihydro-1-methyl-2-oxo- is a white solid with a melting point of 98–100 °C . Its chemical structure includes a quinoline ring system, a cyano group (–CN), and a chloro substituent. Here’s the simplified molecular formula: C₁₁H₇ClN₂O .

Physical And Chemical Properties Analysis

• ¹³C NMR Peaks : Notable peaks at 165.8 (C=O), 148.1 (C–Cl), 147.3, 138.6, 136.6, 131.8 × 2, 129.4 × 2, 125.5 × 2, 124.3 × 2, 123.8, 122.9 × 2, 62.1 (CH₂), and 13.6 (CH₃) ppm

Synthesis routes and methods

Procedure details

A solution of Compound 2 (1.5 g, 5 mmol) in 20 mL phosphorus oxychloride was heated at 90° C. for 2 h. The solvent was evaporated under reduced pressure. The residue was suspended in ice water and neutralized by solid sodium bicarbonate. The solids formed were filtered, washed by water, and purified by flash chromatography eluting with 1% methanol in dichloromethane to yield 903 mg (82%) of white solids. M.P. 235° C. 1H NMR (DMSO-d6): 3.66 (s, 3H), 7.50 (t, J=7.7 Hz, 1H), 7.74 (d, J=8.6 Hz, 1H), 7.91 (t, J=8.7 Hz, 1H), 8.08 (d, J=7.6 Hz, 1H). EIMS m/z 219 (M+1), 241 (M+23). Anal. (C17H7ClN2O) C, H, N.